4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methoxybenzoic acid, 95%

• IUPAC Name: 4-[4-(ethylcarbamoyl)-3-fluorophenyl]-2-methoxybenzoic acid
• InChI: InChI=1S/C17H16FNO4/c1-3-19-16(20)12-6-4-10(8-14(12)18)11-5-7-13(17(21)22)15(9-11)23-2/h4-9H,3H2,1-2H3,(H,19,20)(H,21,22)
• InChI Key: PQMVKLXYESMFLA-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C=C(C=C1)C2=CC(=C(C=C2)C(=O)O)OC)F
• Molecular Formula: C17H16FNO4
• DSSTOX Substance ID: DTXSID50691922
• Molecular Weight: 317.31 g/mol
• CAS RN: 1261985-20-9

Description

4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methoxybenzoic acid, 95% (4-EFMBA) is a synthetic chemical compound that has been used in a variety of scientific research applications. It is a white crystalline solid that is soluble in water, ethanol, and methanol. 4-EFMBA has been used in a variety of research applications, including drug synthesis, biochemical and physiological studies, and lab experiments.

Scientific Research Applications

4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methoxybenzoic acid, 95% has been used in a variety of scientific research applications. It has been used in the synthesis of drugs, such as the anti-cancer drug lapatinib, as well as in biochemical and physiological studies. It has also been used in lab experiments to study the mechanism of action of various drugs and to analyze the biochemical and physiological effects of different compounds.

Mechanism of Action

The mechanism of action of 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methoxybenzoic acid, 95% is not yet fully understood. However, it is thought to act as an inhibitor of the enzyme tyrosine kinase, which is involved in the regulation of cell growth and proliferation. In addition, 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methoxybenzoic acid, 95% has been shown to act as an agonist of the G-protein coupled receptor GPR40, which is involved in the regulation of insulin secretion.
Biochemical and Physiological Effects
4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methoxybenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, as well as to reduce inflammation and oxidative stress. In addition, 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methoxybenzoic acid, 95% has been shown to have an effect on glucose metabolism, as well as to reduce the risk of cardiovascular disease.

Advantages and Limitations for Lab Experiments

4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methoxybenzoic acid, 95% has several advantages for use in lab experiments. It is relatively easy to synthesize, and it is stable and soluble in a variety of solvents. In addition, it is relatively non-toxic and has a wide range of applications. However, there are some limitations to the use of 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methoxybenzoic acid, 95% in lab experiments. It is not suitable for use in high-throughput experiments due to its relatively low solubility and its relatively low potency.

Future Directions

There are a variety of potential future directions for research involving 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methoxybenzoic acid, 95%. These include further studies into its mechanism of action, its effects on other biochemical and physiological processes, and its potential therapeutic applications. In addition, further studies into the synthesis of 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methoxybenzoic acid, 95%, as well as its potential toxicity and side effects, could be beneficial. Finally, further studies into the potential use of 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methoxybenzoic acid, 95% as a drug delivery system could be beneficial.

Synthesis Methods

4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methoxybenzoic acid, 95% is synthesized by a multistep process involving the reaction of 4-fluorobenzaldehyde with ethylcarbamoyl chloride in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is followed by a series of steps involving the reaction of the resulting intermediate with 2-methoxybenzoyl chloride and then the hydrolysis of the resulting product.